Cas no 1895054-23-5 (methyl 3-hydroxypyrrolidine-3-carboxylate hydrochloride)

• Product Name: methyl 3-hydroxypyrrolidine-3-carboxylate hydrochloride
• CAS No: 1895054-23-5
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD28501901
• CID: 4627537
• Update Time: 2025-06-26

methyl 3-hydroxypyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxypyrrolidine-3-carboxylate hydrochloride

• MDL： MFCD28501901
• Inchi： 1S/C6H11NO3.ClH/c1-10-5(8)6(9)2-3-7-4-6;/h7,9H,2-4H2,1H3;1H
• InChI Key： XULKWHOQLUWGML-UHFFFAOYSA-N
• SMILES： N1CCC(O)(C(OC)=O)C1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Additional information on methyl 3-hydroxypyrrolidine-3-carboxylate hydrochloride

Methyl 3-hydroxypyrrolidine-3-carboxylate hydrochloride (CAS No. 1895054-23-5): A Comprehensive Overview

Methyl 3-hydroxypyrrolidine-3-carboxylate hydrochloride, identified by its CAS number 1895054-23-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a hydroxyl group and a carboxylate moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological investigations.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrolidine-based compounds. These molecules have shown promise in various preclinical studies, highlighting their role as intermediates in the synthesis of more complex pharmacophores. The hydrochloride salt form of methyl 3-hydroxypyrrolidine-3-carboxylate enhances its solubility and stability, making it more suitable for formulation and administration in pharmaceutical applications.

The synthesis of methyl 3-hydroxypyrrolidine-3-carboxylate hydrochloride involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of a pyrrolidine core, followed by the introduction of the hydroxyl and carboxylate groups. The final step involves converting the free base into its hydrochloride salt, which is crucial for improving the compound's pharmacokinetic properties. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity levels.

One of the most compelling aspects of methyl 3-hydroxypyrrolidine-3-carboxylate hydrochloride is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural framework to develop novel molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its utility in designing compounds that interact with enzymes and receptors involved in metabolic disorders, inflammation, and neurodegenerative diseases.

Recent advancements in computational chemistry have further accelerated the discovery process for pyrrolidine derivatives like methyl 3-hydroxypyrrolidine-3-carboxylate hydrochloride. Molecular modeling techniques allow researchers to predict the binding modes and interactions of these compounds with biological targets, thereby facilitating the rational design of more effective drug candidates. These computational approaches complement traditional experimental methods, providing a more holistic understanding of the compound's pharmacological profile.

The biological activity of methyl 3-hydroxypyrrolidine-3-carboxylate hydrochloride has been extensively studied in various preclinical models. Initial investigations have revealed its potential as an inhibitor of key enzymes implicated in disease pathways. For example, it has shown promise in inhibiting monoamine oxidase (MAO), an enzyme involved in neurotransmitter metabolism. Additionally, its ability to modulate other enzymatic systems has sparked interest in its potential applications for treating conditions such as depression, anxiety, and neurodegenerative disorders.

Another area where this compound has shown promise is in the field of anti-inflammatory drug development. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, arthritis, and cancer. By targeting inflammatory pathways, methyl 3-hydroxypyrrolidine-3-carboxylate hydrochloride may offer a novel therapeutic approach to mitigate these conditions. Preclinical studies have demonstrated its ability to reduce pro-inflammatory cytokine production and inhibit inflammatory mediator release, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of methyl 3-hydroxypyrrolidine-3-carboxylate hydrochloride are also subjects of considerable interest. Its solubility profile and stability under various conditions are critical factors that influence its formulation and bioavailability. Research efforts have focused on optimizing these properties to enhance therapeutic efficacy while minimizing side effects. Advances in formulation science have led to the development of novel delivery systems that improve the compound's absorption and distribution within the body.

In conclusion, methyl 3-hydroxypyrrolidine-3-carboxylate hydrochloride (CAS No. 1895054-23-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics that address unmet medical needs.